Cas no 14882-18-9 (Bismuth subsalicylate)
Bismuth subsalicylate Chemical and Physical Properties
Names and Identifiers
-
- Bismuth subsalicylate
- Bismuth(II) subsalicylate
- Bismuth salicylate [Bismuth subsalicylate]
- Bismuth(III) subsalicylate
- BISMUTH SALICYLATE
- Benzyl 2-broMoethyl ether
- Bismuth oxysalicylate
- Bismuth(III) salicylate basic
- 2-hydroxybenzoic acid bismuth salt, basic
- bismuth salicylate, basic
- salicylic acid basic bismuth salt
- salicylic acid, bismuth basic salt
- Bismuth oxide salicylate
- C07870
- stabisol
- Bismuth subsalicylat
- bismogenol"tosse"inj
- BISMUTHSUBSALYCILATE
- Bismuth hyposalicylate
- basicbismuthsalicylate
- basic bismuth salicylate
- bismuthoxysalicylate
- Wismutsubsalicylat
- Vismut
- Bismuthi subsalicylas
- Spiromak forte
- Pepto-bismol
- Bismutum subsalicylicum
- 4H-1,3,2-Benzodioxabismin-4-one, 2-hydroxy-
- pink bismuth
- Wismutsalicylat, basisches
- C7H5BiO4
- Bismuth, oxo(salicylato)-
- Bismuth,
- EC 238-953-1
- HSDB 332
- EINECS 238-953-1
- SR-05000001933
- CCRIS 4751
- Bismuth, (2-hydroxybenzoato-O(1),O(2))oxo-
- CHEBI:261649
- 2-hydroxy-1,3,2-benzodioxabismin-4-one
- NS00076357
- HMS2093H13
- 87-27-4
- DTXSID6024622
- Bismogenol tosse inj
- HY-B0550
- AB00489978_02
- Bismuth(III) subsalicylate, 99.9% trace metals basis
- Bismuth oxysalicylate;Bismuth(III) salicylate basic
- D00728
- SR-05000001933-1
- 2-hydroxy-2H,4H-benzo[d]1,3-dioxa-2-bismacyclohexan-4-one
- CCG-213424
- Bismuth(III) salicylate basic, purum, >=97.0% (KT)
- Bismuth oxysalicylate, Bismuth subsalicylate, Bismuth(III) salicylate basic
- AKOS015888405
- NCGC00166299-01
- 2-Hydroxy-benzo[1,3,2]dioxabismin-4-one
- ?BISMUTH SUBSALICYLATE
- Tox21_112398
- AS-65783
- CAS-14882-18-9
- Bismuth, (2-hydroxybenzoato-O1,O2)oxo-
- Pepto-bismol (TN)
- Trigastronol
- 14882-18-9
- 2-Hydroxy-4H-1,3,2-benzodioxabismin-4-one
- Bismuth subsalicylate, United States Pharmacopeia (USP) Reference Standard
- NCGC00166299-03
- 2-Hydroxybenzoic acid bismuth (3+) salt, basic
- Wismutoxidsalicylat
- NSC759117
- SMR000059234
- UNII-62TEY51RR1
- DTXCID004622
- 2-hydroxy-4H-benzo[d][1,3,2]dioxabismin-4-one
- MFCD00085368
- J-008518
- DB01294
- EN300-7869807
- MLS000069654
- Bismuth subsalicylate [USAN:USP:JAN]
- Bismuth subsalicylate (JAN/USP)
- Pharmakon1600-01505412
- SBI-0206855.P001
- NSC 759117
- bismuth-subsalicylate
- BRD-K80528473-001-07-1
- BRD-K80528473-001-04-8
- BRD-K80528473-001-05-5
- BRD-K80528473-001-03-0
-
- MDL: MFCD00085368
- Inchi: 1S/C7H6O3.Bi.H2O/c8-6-4-2-1-3-5(6)7(9)10;;/h1-4,8H,(H,9,10);;1H2/q;+2;/p-2
- InChI Key: QBWLKDFBINPHFT-UHFFFAOYSA-L
- SMILES: [Bi]1OC(C2C=CC=CC=2O1)=O.O |^1:0|
Computed Properties
- Exact Mass: 361.99900
- Monoisotopic Mass: 363.006992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 36.5
Experimental Properties
- Color/Form: White fine prismatic crystals or powder. Odorless. Tasteless. Stable in air, unstable in light.
- Density: 0.9400
- Melting Point: >350 °C (lit.)
- Boiling Point: 336.3°C at 760 mmHg
- Flash Point: No data available
- Solubility: biological extracorporealIn Vitro:DMSOsolubility< 1 mg/mL(insoluble or slightly soluble)H2O< 0.1 mg/mL(insoluble)
- Water Partition Coefficient: Practically insoluble in water, alcoholSoluble in acid and alkali. Insoluble in cold water, ethanol, diethyl ether and n-octanol.
- PSA: 55.76000
- LogP: 0.97400
- Sensitiveness: Sensitive to light
- Merck: 14,1285
- Solubility: Soluble in acids and bases, almost insoluble in water, ethanol and ether. Decompose in boiling water.
- Vapor Pressure: No data available
Bismuth subsalicylate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- RTECS:EB2985000
- TSCA:No
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Bismuth subsalicylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 480789-100G |
Bismuth subsalicylate |
14882-18-9 | 100g |
¥408.54 | 2023-12-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 480789-500G |
Bismuth subsalicylate |
14882-18-9 | 500g |
¥667.82 | 2023-12-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1075553-100MG |
Bismuth subsalicylate |
14882-18-9 | 100mg |
¥3356.44 | 2023-09-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802495-2.5kg |
Bismuth(III) subsalicylate |
14882-18-9 | 97% | 2.5kg |
2,288.00 | 2021-05-17 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19656-50mg |
Bismuth Subsalicylate |
14882-18-9 | 98% | 50mg |
¥629.00 | 2023-09-09 | |
| ChemScence | CS-2653-500mg |
Bismuth Subsalicylate |
14882-18-9 | 500mg |
$50.0 | 2022-04-27 | ||
| ChemScence | CS-2653-5g |
Bismuth Subsalicylate |
14882-18-9 | 5g |
$60.0 | 2022-04-27 | ||
| ChemScence | CS-2653-10g |
Bismuth Subsalicylate |
14882-18-9 | 10g |
$108.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0424-500 mg |
Bismuth subsalicylat |
14882-18-9 | 99.87% | 500MG |
¥350.00 | 2022-04-26 | |
| TRC | B497290-50mg |
Bismuth Subsalicylate |
14882-18-9 | 50mg |
$ 68.00 | 2023-09-08 |
Bismuth subsalicylate Suppliers
Bismuth subsalicylate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Bismuth subsalicylate
Bismuth Subsalicylate (CAS No. 14882-18-9): A Comprehensive Overview of Its Uses, Benefits, and Modern Applications
Bismuth subsalicylate, with the CAS No. 14882-18-9, is a well-known pharmaceutical and over-the-counter (OTC) compound widely recognized for its gastrointestinal benefits. This compound, often marketed under brand names like Pepto-Bismol, has been a staple in medicine cabinets for decades. Its unique properties make it a go-to solution for digestive discomfort, including diarrhea, heartburn, and nausea. In recent years, Bismuth subsalicylate has also garnered attention for its potential antimicrobial effects, particularly in managing Helicobacter pylori infections, a common cause of stomach ulcers.
The chemical structure of Bismuth subsalicylate combines bismuth with salicylic acid, creating a compound that exhibits both antacid and mild anti-inflammatory properties. This dual action is why it’s so effective in treating a range of digestive issues. Consumers often search for "Bismuth subsalicylate uses" or "how does Bismuth subsalicylate work," highlighting the growing interest in understanding its mechanisms. Researchers have also explored its role in combating traveler’s diarrhea, a hot topic among frequent travelers and health enthusiasts.
One of the most frequently asked questions is, "Is Bismuth subsalicylate safe?" Generally, it is considered safe for short-term use, though prolonged consumption may lead to side effects like tinnitus or temporary darkening of the tongue and stool. This has led to discussions about "Bismuth subsalicylate side effects" and "alternatives to Pepto-Bismol," reflecting consumer demand for balanced information. Additionally, its role in gut health has sparked interest in the context of the modern microbiome trend, with studies investigating its impact on gut bacteria.
From a formulation perspective, Bismuth subsalicylate is available in various forms, including chewable tablets, liquid suspensions, and even capsules. This versatility addresses diverse consumer preferences, making it accessible to different age groups. Searches like "Bismuth subsalicylate dosage" and "best form of Bismuth subsalicylate" are common, indicating a need for clear guidance on usage. Furthermore, its inclusion in emergency kits for natural disaster preparedness underscores its practical importance beyond everyday use.
In the era of self-care and holistic health, Bismuth subsalicylate continues to evolve. Its applications in veterinary medicine, particularly for pets with digestive issues, have also gained traction. Questions like "Can dogs take Bismuth subsalicylate?" are increasingly popular, reflecting the intersection of human and animal health trends. As research advances, this compound may find new roles in addressing emerging health challenges, solidifying its place in both traditional and modern medicine.
14882-18-9 (Bismuth subsalicylate) Related Products
- 793733-85-4(4H-1,3,2-BENZODIOXABISMIN-4-ONE, 7-AMINO-2-HYDROXY-)
- 178558-50-4(4H-1,3,2-Benzodioxabismin-4-one, 2,5-dihydroxy-)
- 87-27-4(Bismuth subsalicylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)